Cas no 113327-82-5 (Benzene, (3-cyclopropylidenebutyl)-)

Benzene, (3-cyclopropylidenebutyl)- structure
113327-82-5 structure
Product name:Benzene, (3-cyclopropylidenebutyl)-
CAS No:113327-82-5
MF:C13H16
MW:172.26614
CID:1204162
PubChem ID:11062885

Benzene, (3-cyclopropylidenebutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, (3-cyclopropylidenebutyl)-
    • 3-cyclopropylidenebutylbenzene
    • DTXSID10453780
    • 113327-82-5
    • Inchi: InChI=1S/C13H16/c1-11(13-9-10-13)7-8-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
    • InChI Key: IDUKVGJPVVRNQY-UHFFFAOYSA-N
    • SMILES: CC(=C1CC1)CCC2=CC=CC=C2

Computed Properties

  • Exact Mass: 172.12528
  • Monoisotopic Mass: 172.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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